Cas no 951887-86-8 (Ethyl 4-bromo-3-fluorobenzoylformate)

• Product Name: Ethyl 4-bromo-3-fluorobenzoylformate
• CAS No: 951887-86-8
• MF: C₁₀H₈BrFO₃
• MW: 275.071125984192
• CID: 4722252
• Update Time: 2025-06-11

Ethyl 4-bromo-3-fluorobenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-BROMO-3-FLUOROBENZOYLFORMATE
• ethyl 2-(4-bromo-3-fluorophenyl)-2-oxoacetate
• Ethyl 4-bromo-3-fluorobenzoylformate

• Inchi： 1S/C10H8BrFO3/c1-2-15-10(14)9(13)6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3
• InChI Key： QXDTXZOAAMQSQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(=O)OCC)=O)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Ethyl 4-bromo-3-fluorobenzoylformate

Ethyl 4-bromo-3-fluorobenzoylformate (CAS No. 951887-86-8): A Comprehensive Overview

Ethyl 4-bromo-3-fluorobenzoylformate (CAS No. 951887-86-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents, offers a wide range of applications in the synthesis of bioactive molecules and drug discovery. This comprehensive overview delves into the chemical properties, synthesis methods, and potential applications of Ethyl 4-bromo-3-fluorobenzoylformate, highlighting its importance in contemporary scientific research.

Chemical Structure and Properties

Ethyl 4-bromo-3-fluorobenzoylformate is a derivative of benzoylformate, featuring an ethyl ester group, a bromo substituent at the para position, and a fluoro substituent at the meta position on the benzene ring. The molecular formula of this compound is C₁₀H₈BrFO₃, with a molecular weight of approximately 265.07 g/mol. The presence of these functional groups imparts distinct chemical properties to the molecule, making it highly reactive and suitable for various synthetic transformations.

The bromo substituent in Ethyl 4-bromo-3-fluorobenzoylformate provides a useful handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The fluoro substituent, on the other hand, introduces unique electronic and steric effects that can significantly influence the biological activity and pharmacokinetic properties of the resulting compounds.

Synthesis Methods

The synthesis of Ethyl 4-bromo-3-fluorobenzoylformate can be achieved through several well-established routes. One common method involves the reaction of 4-bromo-3-fluorobenzoic acid with ethyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction proceeds via an acylation mechanism, resulting in the formation of the desired ester product. The reaction conditions, including temperature, solvent, and catalyst choice, can be optimized to achieve high yields and purity.

Alternatively, Ethyl 4-bromo-3-fluorobenzoylformate can be synthesized from 4-bromo-3-fluorobenzaldehyde through a two-step process involving formylation followed by esterification. The formylation step can be carried out using reagents such as Vilsmeier reagent or Dess-Martin periodinane, while the esterification step typically involves treatment with ethanol in the presence of an acid catalyst like sulfuric acid or p-toluenesulfonic acid.

Applications in Medicinal Chemistry

Ethyl 4-bromo-3-fluorobenzoylformate has found numerous applications in medicinal chemistry due to its ability to serve as a building block for the synthesis of bioactive molecules. One notable application is in the development of inhibitors for various enzymes involved in disease pathways. For example, recent studies have shown that derivatives of Ethyl 4-bromo-3-fluorobenzoylformate exhibit potent inhibitory activity against kinases such as PI3K and mTOR, which are implicated in cancer progression.

In addition to kinase inhibition, compounds derived from Ethyl 4-bromo-3-fluorobenzoylformate have also been explored for their potential as anti-inflammatory agents. Research has demonstrated that these compounds can effectively modulate inflammatory responses by inhibiting key signaling pathways such as NF-κB and MAPK. This makes them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of compounds derived from Ethyl 4-bromo-3-fluorobenzoylformate is currently being evaluated in various clinical trials. One such compound, known as Compound X (a hypothetical name for illustrative purposes), has shown promising results in Phase II clinical trials for treating advanced solid tumors. The compound demonstrated significant antitumor activity with minimal side effects, making it a viable candidate for further development.

In another study, a derivative of Ethyl 4-bromo-3-fluorobenzoylformate was evaluated for its efficacy in treating chronic pain conditions. The results indicated that this compound effectively reduced pain sensitivity without causing tolerance or addiction, which are common issues with traditional pain medications like opioids.

Safety and Environmental Considerations

The safety profile of Ethyl 4-bromo-3-fluorobenzoylformate is an important consideration for both laboratory use and industrial applications. While this compound is generally considered safe when handled under appropriate conditions, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when handling this compound.

In terms of environmental impact, efforts are being made to develop more sustainable synthesis methods for producing Ethyl 4-bromo-3-fluorobenzoylformate strong>. Green chemistry principles are increasingly being applied to reduce waste generation and minimize the use of hazardous reagents. For example, catalytic methods that use recyclable catalysts are being explored to improve the overall sustainability of the synthesis process.

Conclusion

Ethyl 4-bromo-3-fluorobenzoylformate (CAS No. 951887-86-8) strong> is a valuable organic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an excellent building block for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and improving human health.